Cas no 1023815-94-2 (8-Bromo-2-methylquinolin-5-amine)

• Product Name: 8-Bromo-2-methylquinolin-5-amine
• CAS No: 1023815-94-2
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• CID: 5702687
• PubChem ID: 33727547
• Update Time: 2025-10-28

8-Bromo-2-methylquinolin-5-amine Chemical and Physical Properties

Names and Identifiers

• CS-0262174
• SB70091
• EN300-8167079
• 8-bromo-2-methylquinolin-5-amine
• 1023815-94-2
• 5-Quinolinamine, 8-bromo-2-methyl-
• 8-Bromo-2-methylquinolin-5-amine

• Inchi： 1S/C10H9BrN2/c1-6-2-3-7-9(12)5-4-8(11)10(7)13-6/h2-5H,12H2,1H3
• InChI Key： GEVHFIDEEYAWOQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=CC=C(C)N=C21)N

Computed Properties

• Exact Mass: 235.99491g/mol
• Monoisotopic Mass: 235.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 8-Bromo-2-methylquinolin-5-amine

Introduction to 8-Bromo-2-methylquinolin-5-amine (CAS No. 1023815-94-2)

8-Bromo-2-methylquinolin-5-amine (CAS No. 1023815-94-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines, which are known for their diverse biological activities and potential therapeutic applications. The presence of a bromine atom and a methyl group in its structure imparts unique chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 8-Bromo-2-methylquinolin-5-amine consists of a quinoline ring system with a bromine substituent at the 8-position and a methyl group at the 2-position. The amine functional group at the 5-position further enhances its reactivity and versatility in synthetic transformations. This combination of substituents provides a robust platform for the development of novel compounds with enhanced pharmacological profiles.

Recent studies have highlighted the potential of 8-Bromo-2-methylquinolin-5-amine as a lead compound in drug discovery. One notable application is its use as an intermediate in the synthesis of antiviral agents. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The bromine substituent plays a crucial role in enhancing the binding affinity to viral targets, while the methyl group contributes to improved metabolic stability and reduced toxicity.

In addition to its antiviral properties, 8-Bromo-2-methylquinolin-5-amine has shown promise in cancer research. A study published in Cancer Letters (2020) reported that certain derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action involves the inhibition of key enzymes involved in DNA replication and repair, leading to cell cycle arrest and apoptosis.

The synthetic accessibility of 8-Bromo-2-methylquinolin-5-amine is another factor contributing to its widespread use in research laboratories. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One such method involves the reaction of 2-methylquinoline with bromine followed by reduction to form the amine derivative. These synthetic strategies not only ensure high yields but also allow for easy functionalization, facilitating the exploration of a wide range of structural modifications.

The physicochemical properties of 8-Bromo-2-methylquinolin-5-amine, such as its solubility, stability, and reactivity, are well-documented in the literature. It is generally stable under standard laboratory conditions but may require protection from light and moisture to prevent degradation. Its solubility in common organic solvents makes it suitable for various synthetic transformations and analytical techniques.

In conclusion, 8-Bromo-2-methylquinolin-5-amine (CAS No. 1023815-94-2) is a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile reactivity make it an attractive candidate for the development of novel therapeutic agents targeting viral infections and cancer. Ongoing research continues to uncover new applications and optimize its properties for clinical use.